N-(1,3-benzodioxol-5-ylmethyl)-4-{[6-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-[[6-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]methyl]benzamide
• InChI: InChI=1S/C35H30N4O7S/c1-2-21-5-10-25(11-6-21)37-32(40)18-47-35-38-27-15-31-30(45-20-46-31)14-26(27)34(42)39(35)17-22-3-8-24(9-4-22)33(41)36-16-23-7-12-28-29(13-23)44-19-43-28/h3-15H,2,16-20H2,1H3,(H,36,41)(H,37,40)
• InChI Key: LEPLGXLBQIOWEV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC4=C(C=C3C(=O)N2CC5=CC=C(C=C5)C(=O)NCC6=CC7=C(C=C6)OCO7)OCO4
• Molecular Formula: C35H30N4O7S
• Molecular Weight: 650.7 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-{[6-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide is a useful research compound. Its molecular formula is C35H30N4O7S and its molecular weight is 650.71. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-4-{[6-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-4-{[6-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The complex structure of N-(1,3-benzodioxol-5-ylmethyl)-4-{[6-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide allows for its application in the synthesis of a wide range of heterocyclic compounds. These compounds are crucial in drug development due to their diverse pharmacological activities. For example, the synthesis of oxazolo[2,3-b]quinazolin-5-ones and benzothiazolo[3,2-a]quinazolin-5-ones from precursors including anthranilamide and cyanogen bromide demonstrates the versatility of these core structures in creating potential therapeutic agents (J. Chern et al., 1988; D. H. Kim, 1981).

Anticancer and Antimicrobial Potential

The development and evaluation of novel quinazolinone and benzamide derivatives, which can be synthesized using complex intermediates similar to N-(1,3-benzodioxol-5-ylmethyl)-4-{[6-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide, have shown significant anticancer and antimicrobial activities. Such compounds have been explored for their growth-inhibitory activity against various cancer cell lines and their ability to overcome drug resistance mechanisms in cancer therapy (V. Bavetsias et al., 2002). Additionally, the synthesis of substituted benzoquinazolinones and their evaluation for antimicrobial activities highlight the potential of these compounds in addressing bacterial and fungal infections (M. Mohamed et al., 2010).